Cas no 210880-92-5 (Clothianidin)

• Product Name: Clothianidin
• CAS No: 210880-92-5
• MF: C₆H₈ClN₅O₂S
• MW: 249.678017616272
• MDL: MFCD06200753
• CID: 66841
• PubChem ID: 329754593
• Update Time: 2025-10-28

Clothianidin Chemical and Physical Properties

Names and Identifiers

• Clothianidin
• (E)-1-(2-Chloro-1,3-thiazol-5-ylmethyl)-3-methyl-2-nitroguanidine
• 1-(2-Chloro-5-thiazolylmethyl)-3-methyl-2-nitroguanidine
• 3-[(2-chloro-1,3-thiazol-5-yl)methyl]-2-methyl-1-nitro-guanidine
• Potassiumborate
• (E)-1-(2-chlorothiazol-5-ylmethyl)-3-methyl-2-nitroguanidine
• 1-(2-chlorothiazol-5-ylmethyl)-2-nitro-3-methyl-guanidine
• 1-[(2-chloro-5-thiazolyl)methyl]-3-methyl-2-nitroguanidine
• 3-(2-chloro-5-thiazolylmethyl)-1-methyl-2-nitroguanidine
• Apacz
• Belay
• Celero
• Clutch
• Dantop
• Dantotsu
• N-(2-chloro-5-thiazolylmethyl)-3-methyl-2-nitro-guanidine
• Pancho
• Poncho
• TI 435
• AS-10056
• FT-0665139
• J-013835
• 1-[(2-chloro-1,3-thiazol-5-yl)methyl]-2-methyl-3-nitroguanidine
• (E)-1-(2-Chloro-5-thiazolylmethyl)-3-methyl-2-nitroguanidine
• (E)-2-((2-Chlorothiazol-5-yl)methyl)-1-methyl-3-nitroguanidine
• FT-0654995
• AKOS015895786
• AKOS030241771
• Clothianidin-d3
• TI435
• Clothianidin [ISO]
• CLOTHIANIDINE
• C18508
• EC 433-460-1
• 1-(2-chlorothiazol-5-yl)-1,2-dimethyl-3-nitro-guanidine
• CHEMBL259727
• CCRIS 9264
• Guanidine, N-(2-chloro-5-thiazolyl)methyl-N'-methyl-N''-nitro-, (E)-
• HY-133167
• NCGC00163946-02
• (E)-N-(2-chloro-5-thiazolyl)methyl-N'-methyl-N''-nitroguanidine
• (E)-1-(2-CHLORO-1,3-THIAZOL-5-YL METHYL)-3-METHYL-2-NITROGUANIDINE
• TI-435
• A814674
• BDBM50486231
• 205510-53-8
• 1-[(2-chloro-1,3-thiazol-5-yl)methyl]-3-methyl-2-nitroguanidine
• CAS-210880-92-5
• MFCD06200753
• CLOTHIANIDIN [MI]
• 210880-92-5
• 2V9906ABKQ
• HSDB 7281
• NCGC00163946-01
• UNII-2V9906ABKQ
• DTXCID0014465
• CS-0112847
• AKOS040744778
• NCGC00163946-03
• CGA-322704
• N-((2-CHLORO-5-THIAZOLYL)METHYL)-N'-METHYL-N''-NITROGUANIDINE
• Poncho 600
• NCGC00255089-01
• (E)-1-[(2-chloro-1,3-thiazol-5-yl)methyl]-3-methyl-2-nitroguanidine
• AKOS015900249
• Tox21_301191
• DTXSID2034465
• SCHEMBL21214
• (E)-clothianidin
• Clothianidin, PESTANAL(R), analytical standard
• Guanidine, N-[(2-chloro-5-thiazolyl)methyl]-N'-methyl-N''-nitro-
• ((e)-1-(2-chloro-1,3-thiazol-5-ylmethyl)-3-methyl-2-nitroguanidine)
• (E)-1-(2-Chloro-1,3-thiazol-5-ylmethyl)-3- methyl-2-nitroguanidine (clothianidin)
• CHEBI:39177
• (E)-1-(2-Chloro-1,3-thiazole-5-ylmethyl)-3-methyl-2-nitroguanidine

• MDL： MFCD06200753
• Inchi： 1S/C6H8ClN5O2S/c1-8-6(11-12(13)14)10-3-4-2-9-5(7)15-4/h2H,3H2,1H3,(H2,8,10,11)
• InChI Key： PGOOBECODWQEAB-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CN/C(=N/C)/N[N+](=O)[O-])S1

Computed Properties

• Exact Mass: 249.00900
• Monoisotopic Mass: 249.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2
• Topological Polar Surface Area: 123A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.61
• Melting Point: 178.8C
• Boiling Point: 435.2°Cat760mmHg
• Flash Point: 217°C
• Refractive Index: 1.709
• Water Partition Coefficient: 327MG/LAT20C
• PSA: 123.37000
• LogP: 1.95820
• Solubility: Not determined

Clothianidin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN2811
• WGK Germany：1
• Hazard Category Code： 22-50/53
• Safety Instruction： S26; S36; S36/37/39; S22
• RTECS：ME9565000
• Hazardous Material Identification：
• Toxicity：LD50 in rats (mg/kg): >5000 orally; >2000 dermally; LC50 in rats (mg/l): >6.1 inhalation; LC50 in bobwhite quail, mallard duck (ppm): >5200, >5200 (dietary); LC50 (96 hr) in rainbow trout, bluegill (mg/l): >100, >120 (Ohkawara)
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R22; R36/37/38; R20/21/22
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on Clothianidin

Clothianidin: A Comprehensive Overview

Clothianidin, with the CAS number NO210880-92-5, is a neonicotinoid insecticide that has gained significant attention in the agricultural and pest control industries. It is widely used for its effectiveness in controlling a broad spectrum of pests, including aphids, whiteflies, and leafhoppers. The compound's chemical structure, which includes a nitro group and a methoxy group, contributes to its potent insecticidal activity.

The development of Clothianidin was driven by the need for safer and more efficient pest control solutions. Unlike traditional insecticides, it works by targeting the nervous system of insects, leading to paralysis and death. This mechanism makes it highly selective, minimizing harm to non-target species, including humans and domestic animals.

Recent studies have highlighted the importance of Clothianidin in sustainable agriculture. For instance, research published in 2023 demonstrated its ability to protect crops such as corn and soybeans from invasive species like the Asian soybean aphid. These findings underscore its role in enhancing crop yields and food security.

One of the key advantages of Clothianidin is its systemic nature. When applied as a seed treatment, it is absorbed by the plant and distributed throughout its tissues, providing long-lasting protection against pests. This method reduces the need for frequent spraying, which can be both labor-intensive and environmentally harmful.

However, concerns have been raised regarding the potential environmental impact of Clothianidin. Studies have shown that it can persist in soil and water systems, potentially affecting beneficial insects such as bees. Regulatory bodies are now focusing on optimizing application methods to mitigate these risks while maintaining the compound's efficacy.

The global market for Clothianidin has seen steady growth due to its versatility and effectiveness. It is now being explored for use in integrated pest management (IPM) systems, where it can be combined with other pest control strategies to achieve better results with fewer environmental impacts.

In conclusion, Clothianidin, identified by CAS number NO210880-92-5, remains a critical tool in modern agriculture. Its continued development and application will depend on balancing its pest control benefits with environmental considerations. As research progresses, it is expected that new insights will further enhance its role in sustainable farming practices.